4'H,6'H-Spiro[indole-3,2'-[1,3,5]triazinane]-2,4',6'(1H)-trione
4'H,6'H-Spiro[indole-3,2'-[1,3,5]triazinane]-2,4',6'(1H)-trione
Brand Name:
Vulcanchem
CAS No.:
127219-32-3
VCID:
VC0346659
InChI:
InChI=1S/C10H8N4O3/c15-7-10(13-8(16)12-9(17)14-10)5-3-1-2-4-6(5)11-7/h1-4H,(H,11,15)(H3,12,13,14,16,17)
SMILES:
C1=CC=C2C(=C1)C3(C(=O)N2)NC(=O)NC(=O)N3
Molecular Formula:
C10H8N4O3
Molecular Weight:
232.2g/mol
4'H,6'H-Spiro[indole-3,2'-[1,3,5]triazinane]-2,4',6'(1H)-trione
CAS No.: 127219-32-3
Main Products
VCID: VC0346659
Molecular Formula: C10H8N4O3
Molecular Weight: 232.2g/mol
![4'H,6'H-Spiro[indole-3,2'-[1,3,5]triazinane]-2,4',6'(1H)-trione - 127219-32-3](/images/no_structure.jpg)
| CAS No. | 127219-32-3 |
|---|---|
| Product Name | 4'H,6'H-Spiro[indole-3,2'-[1,3,5]triazinane]-2,4',6'(1H)-trione |
| Molecular Formula | C10H8N4O3 |
| Molecular Weight | 232.2g/mol |
| IUPAC Name | spiro[1,3,5-triazinane-6,3'-1H-indole]-2,2',4-trione |
| Standard InChI | InChI=1S/C10H8N4O3/c15-7-10(13-8(16)12-9(17)14-10)5-3-1-2-4-6(5)11-7/h1-4H,(H,11,15)(H3,12,13,14,16,17) |
| Standard InChIKey | WNCMJOCNPTZTLF-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3(C(=O)N2)NC(=O)NC(=O)N3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3(C(=O)N2)NC(=O)NC(=O)N3 |
| PubChem Compound | 727764 |
| Last Modified | Nov 11 2021 |
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